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Compound of Interest

Compound Name: Cyazofamid

Cat. No.: B129060 Get Quote

Welcome to the Technical Support Center for Cyazofamid. This resource is designed for

researchers, scientists, and drug development professionals to provide guidance on the use of

Cyazofamid, with a specific focus on identifying and mitigating potential phytotoxicity in

sensitive plant species during experimental trials.

Frequently Asked Questions (FAQs)
Q1: What is Cyazofamid and what is its primary mode of action?

A1: Cyazofamid is a fungicide belonging to the cyano-imidazole class of compounds. Its

biochemical mode of action is the inhibition of the mitochondrial respiratory chain at Complex III

(the cytochrome bc1 complex) in oomycete fungi.[1][2] This disruption of electron transport

halts ATP production, leading to the inhibition of all fungal developmental stages.[2]

Q2: Is Cyazofamid known to cause phytotoxicity in plants?

A2: Generally, Cyazofamid is considered to have a high margin of safety for host plants and is

often described as having "no phytotoxicity concerns".[3] However, some fungicides within the

same chemical class (QoI fungicides or strobilurins) have been observed to cause phytotoxicity

in specific cultivars of certain plant species.[4] For example, the QoI fungicide azoxystrobin is

known to be highly phytotoxic to apple cultivars with a McIntosh genetic background.[4]

Therefore, while widespread phytotoxicity is not a common issue with Cyazofamid, sensitivity

may be species- or even cultivar-dependent.
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Q3: What are the typical symptoms of fungicide-induced phytotoxicity?

A3: Symptoms of phytotoxicity can vary depending on the plant species, the concentration of

the chemical, and environmental conditions. General symptoms may include:

Chlorosis: Yellowing of leaf tissue.

Necrosis: Brown or black dead tissue, often appearing as spots or at the leaf margins.

Stunting: Reduced plant growth or vigor.

Leaf distortion: Curling, cupping, or other abnormal leaf shapes.

Reduced germination or emergence if treated at the seed or soil level.

Q4: Are there any known sensitive plant species to Cyazofamid?

A4: Specific plant species or cultivars that are definitively sensitive to Cyazofamid are not well-

documented in publicly available scientific literature. However, a study on pearl millet showed

no phytotoxicity at concentrations ranging from 0.01 to 2 mg/mL for seed treatment and 1 to 10

mg/mL for foliar application.[5] Crop safety trials on turnip have been designed to assess for

potential injury, including stunting, stand loss, leaf burn, and chlorosis.[6][7]

Q5: Can tank-mixing Cyazofamid with other products increase the risk of phytotoxicity?

A5: Yes, tank-mixing Cyazofamid with other agrochemicals, particularly adjuvants like oils and

surfactants, can increase the risk of phytotoxicity.[4] These adjuvants can enhance the

penetration of the fungicide into the plant tissue, which, in sensitive species, could lead to

adverse effects.[4] Caution should be exercised when creating new tank-mix combinations that

have not been previously tested.
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Observed Issue Potential Cause Troubleshooting Steps

Unexpected chlorosis,

necrosis, or stunting after

Cyazofamid application.

Potential Cyazofamid

phytotoxicity in a sensitive

plant species or cultivar.

1. Immediately discontinue

further applications of

Cyazofamid to the affected

plants. 2. Document the

symptoms with high-resolution

photographs. 3. Record the

application rate, date,

environmental conditions

(temperature, humidity), and

any tank-mix partners used. 4.

If possible, rinse the foliage of

affected plants with water to

remove any unabsorbed

residue. 5. Conduct a dose-

response experiment on a

small subset of plants to

confirm if the symptoms are

concentration-dependent (see

Experimental Protocol 1).

Phytotoxicity symptoms appear

only when Cyazofamid is tank-

mixed with an adjuvant.

Synergistic effect of the

adjuvant increasing

Cyazofamid uptake to

phytotoxic levels.

1. Cease using the specific

tank-mix combination. 2.

Evaluate the necessity of the

adjuvant for your experimental

goals. 3. If an adjuvant is

required, test alternative

adjuvants with different

chemical properties (e.g., a

non-ionic surfactant instead of

a crop oil concentrate) on a

small scale before widespread

application (see Experimental

Protocol 2).
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Phytotoxicity is observed under

specific environmental

conditions (e.g., high heat,

high humidity).

Environmental stress making

the plant more susceptible to

chemical injury.

1. Avoid applying Cyazofamid

during periods of extreme

environmental stress. 2. Apply

during cooler parts of the day,

such as early morning or late

evening. 3. Ensure plants are

well-watered and not under

drought stress before

application.

Data on Cyazofamid and Related Compounds
Table 1: General Phytotoxicity Information for Cyazofamid and Analagous QoI Fungicides

Compound Class
General
Phytotoxicity
Profile

Known
Sensitivities

Cyazofamid
Cyano-imidazole (QoI

Fungicide)

Generally low; often

cited as having "no

phytotoxicity

concerns".[3]

Not well-documented

in scientific literature.

A study on pearl millet

showed no

phytotoxicity at tested

concentrations.[5]

Azoxystrobin
Strobilurin (QoI

Fungicide)

Can cause

phytotoxicity in certain

species.

Apple cultivars with a

McIntosh genetic

background are

extremely sensitive.[4]

Trifloxystrobin
Strobilurin (QoI

Fungicide)

Can cause

phytotoxicity in certain

species.

Can cause injury to

Concord grapes.[4]

Kresoxim-methyl
Strobilurin (QoI

Fungicide)

Can cause

phytotoxicity in certain

species.

Phytotoxic to certain

sweet cherry varieties.

[4]
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Experimental Protocols
Protocol 1: Dose-Response Assessment of Cyazofamid
Phytotoxicity
Objective: To determine the concentration at which Cyazofamid causes phytotoxicity in a

specific plant species.

Materials:

Healthy, uniform plants of the target species.

Technical grade Cyazofamid or a formulated product of known concentration.

Appropriate solvent for Cyazofamid (if using technical grade).

Spray application equipment calibrated for uniform coverage.

Controlled environment chamber or greenhouse with consistent conditions.

Methodology:

Plant Preparation: Acclimate healthy, uniform plants to the experimental conditions for at

least one week prior to treatment.

Treatment Preparation: Prepare a serial dilution of Cyazofamid in water (or the appropriate

solvent followed by dilution in water). Include a control group treated with water (and solvent

if used). A suggested concentration range could be 0x, 0.5x, 1x, 2x, 4x, and 8x the

recommended application rate.

Application: Apply the different concentrations of the Cyazofamid solution to separate

groups of plants, ensuring uniform coverage of the foliage.

Incubation: Maintain the plants in a controlled environment with consistent light, temperature,

and humidity.

Data Collection: At 3, 7, and 14 days after treatment, visually assess the plants for

phytotoxicity symptoms (chlorosis, necrosis, stunting, etc.) using a rating scale (e.g., 0 = no
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injury, 10 = complete plant death).

Analysis: Analyze the data to determine the no-observed-adverse-effect-level (NOAEL) and

the lowest-observed-adverse-effect-level (LOAEL).

Protocol 2: Evaluating Safeners and Adjuvants for
Mitigation of Cyazofamid Phytotoxicity
Objective: To assess the effectiveness of safeners or alternative adjuvants in reducing

Cyazofamid-induced phytotoxicity.

Materials:

Healthy, uniform plants of a species known or suspected to be sensitive to Cyazofamid.

Cyazofamid.

A phytotoxic concentration of Cyazofamid (determined from Protocol 1).

Potential safeners (e.g., commercially available herbicide safeners) or alternative adjuvants.

Spray application equipment.

Methodology:

Plant Preparation: As in Protocol 1.

Treatment Groups:

Control (water only)

Phytotoxic concentration of Cyazofamid

Phytotoxic concentration of Cyazofamid + Safener 1

Phytotoxic concentration of Cyazofamid + Safener 2 (and so on)

Phytotoxic concentration of Cyazofamid + Alternative Adjuvant 1
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Safener 1 only (to check for safener-induced phytotoxicity)

Alternative Adjuvant 1 only

Application: Apply the treatments to the respective plant groups.

Incubation and Data Collection: As in Protocol 1.

Analysis: Compare the phytotoxicity ratings of the Cyazofamid-only group to the groups with

added safeners or alternative adjuvants to determine if there is a significant reduction in

phytotoxicity.
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Caption: Workflow for assessing Cyazofamid phytotoxicity.
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Caption: Proposed mechanism of safener action on Cyazofamid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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